Cas no 33884-84-3 (Butanoic acid,4-amino-3-oxo-)

• Product Name: Butanoic acid,4-amino-3-oxo-
• CAS No: 33884-84-3
• MF: C₄H₇NO₃
• MW: 117.103281259537
• CID: 312185
• PubChem ID: 3015665
• Update Time: 2025-04-19

Butanoic acid,4-amino-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-amino-3-oxo-
• 4-amino-3-oxobutanoic acid
• 4-amino-3-oxo-butanoic acid
• 33884-84-3
• gamma-aminoacetoacetic acid
• Butanoic acid, 4-amino-3-oxo-
• SCHEMBL277727
• AKOS006365877
• DTXSID90187511

• Inchi： 1S/C4H7NO3/c5-2-3(6)1-4(7)8/h1-2,5H2,(H,7,8)
• InChI Key： YCSUSNVQZDYEKF-UHFFFAOYSA-N
• SMILES： O=C(CN)CC(=O)O

Computed Properties

• Exact Mass: 117.04261
• Monoisotopic Mass: 117.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4
• XLogP3: -3.5

Experimental Properties

• Density: 1.301
• Boiling Point: 302.7°Cat760mmHg
• Flash Point: 136.9°C
• Refractive Index: 1.483
• PSA: 80.39